(Z)-1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one

• IUPAC Name: (Z)-1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C24H23N7O/c32-21(12-11-19-7-3-1-4-8-19)29-13-15-30(16-14-29)23-22-24(26-18-25-23)31(28-27-22)17-20-9-5-2-6-10-20/h1-12,18H,13-17H2/b12-11-
• InChI Key: AYSZGVYDGDYYKD-QXMHVHEDSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C(=O)C=CC5=CC=CC=C5
• Isomeric SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C(=O)/C=C\C5=CC=CC=C5
• Molecular Formula: C24H23N7O
• Molecular Weight: 425.5 g/mol

Description

The compound contains several functional groups including a benzyl group, a triazolopyrimidine ring, a piperazine ring, and a phenylpropenone group. These groups are common in medicinal chemistry and are often associated with a wide range of biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through reactions involving amines and ketones.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the triazolopyrimidine and piperazine rings, as well as the double bond in the propenone group. The nitrogen atoms in the rings could act as nucleophiles in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. The presence of the triazole moiety can influence dipole moment, polarity, solubility, lipophilicity, and hydrogen bonding capacity of the molecule.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures have shown a wide range of biological activities, including antibacterial, antiviral, antifungal, antitubercular, and anticancer activities.

Future Directions

Future research could involve synthesizing the compound and testing its biological activity. Given the wide range of activities associated with similar compounds, it could be a promising candidate for drug discovery.